Cas no 2089333-72-0 (2-BROMO-4-CHLOROTHIENO[2,3-D]PYRIDAZINE)

• Product Name: 2-BROMO-4-CHLOROTHIENO[2,3-D]PYRIDAZINE
• CAS No: 2089333-72-0
• MF: C₆H₂BrClN₂S
• MW: 249.515477657318
• CID: 4779533
• Update Time: 2025-10-25

2-BROMO-4-CHLOROTHIENO[2,3-D]PYRIDAZINE Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-chlorothieno[2,3-d]pyridazine
• F31121
• CID 127263410
• Thieno[2,3-d]pyridazine, 2-bromo-4-chloro-
• 2-BROMO-4-CHLOROTHIENO[2,3-D]PYRIDAZINE

• Inchi： 1S/C6H2BrClN2S/c7-5-1-3-4(11-5)2-9-10-6(3)8/h1-2H
• InChI Key： UEBANUDLZZYLRY-UHFFFAOYSA-N
• SMILES： BrC1=CC2C(=NN=CC=2S1)Cl

Computed Properties

• Exact Mass: 247.88106 g/mol
• Monoisotopic Mass: 247.88106 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 249.52
• XLogP3: 2.8
• Topological Polar Surface Area: 54

Experimental Properties

• Density: 1.955±0.06 g/cm3(Predicted)
• Boiling Point: 431.9±40.0 °C(Predicted)
• pka: -1.19±0.40(Predicted)

Additional information on 2-BROMO-4-CHLOROTHIENO[2,3-D]PYRIDAZINE

2-Bromo-4-Chlorothieno[2,3-D]Pyridazine: A Comprehensive Overview

The compound 2-Bromo-4-Chlorothieno[2,3-D]Pyridazine (CAS No. 2089333-72-0) is a heterocyclic aromatic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of thienopyridazines, which are known for their unique electronic properties and structural versatility. The presence of bromine and chlorine substituents at the 2 and 4 positions, respectively, imparts distinct reactivity and selectivity to the molecule, making it a valuable substrate for further functionalization in organic synthesis.

Recent studies have highlighted the importance of thienopyridazines in medicinal chemistry due to their ability to act as scaffolds for designing bioactive molecules. The bromine and chlorine substituents in 2-Bromo-4-Chlorothieno[2,3-D]Pyridazine play a crucial role in modulating the electronic properties of the molecule, which can be exploited for designing drugs targeting various therapeutic areas such as cancer, inflammation, and neurodegenerative diseases. For instance, researchers have reported that derivatives of this compound exhibit promising anti-proliferative activity against cancer cell lines, suggesting its potential as a lead compound in anticancer drug development.

The synthesis of 2-Bromo-4-Chlorothieno[2,3-D]Pyridazine involves a multi-step process that typically begins with the preparation of the thienopyridazine core. This is followed by selective bromination and chlorination at specific positions to achieve the desired substitution pattern. The use of advanced synthetic techniques such as microwave-assisted synthesis and catalytic methods has significantly improved the yield and purity of this compound. These advancements have made it more accessible for researchers working in academic and industrial settings.

In terms of physical properties, 2-Bromo-4-Chlorothieno[2,3-D]Pyridazine is characterized by its high stability under ambient conditions and moderate solubility in common organic solvents. Its UV-Vis spectrum reveals strong absorption bands in the visible region, which is indicative of its aromaticity and conjugation within the molecule. This property makes it a suitable candidate for applications in optoelectronic materials, where conjugated systems are highly sought after.

One of the most exciting developments involving this compound is its use as a building block for constructing more complex heterocyclic systems. By employing various coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig reactions, researchers have successfully incorporated 2-Bromo-4-Chlorothieno[2,3-D]Pyridazine into larger molecular frameworks with enhanced functionality. These studies underscore its versatility as a synthetic intermediate and its potential for further exploration in material science.

Moreover, computational studies using density functional theory (DFT) have provided deeper insights into the electronic structure of 2-Bromo-4-Chlorothieno[2,3-D]Pyridazine. These studies reveal that the presence of halogen substituents significantly alters the HOMO-LUMO gap of the molecule, which can be tuned to achieve desired electronic properties. Such findings are invaluable for designing materials with specific optical and electronic characteristics.

In conclusion, 2-Bromo-4-Chlorothieno[2,3-D]Pyridazine (CAS No. 2089333-72-0) stands out as a versatile and intriguing compound with a wide range of applications across chemistry and pharmacology. Its unique structure, coupled with recent advances in synthetic methods and computational modeling, positions it as a key player in future research endeavors aimed at developing novel materials and therapeutic agents.